Cas no 1805650-57-0 (Methyl 3-chloro-5-nitropicolinate)

• Product Name: Methyl 3-chloro-5-nitropicolinate
• CAS No: 1805650-57-0
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 6631000
• PubChem ID: 72698638
• Update Time: 2024-01-11

Methyl 3-chloro-5-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-CHLORO-5-NITROPICOLINATE
• 2-Pyridinecarboxylic acid, 3-chloro-5-nitro-, methyl ester
• METHYL3-CHLORO-5-NITROPICOLINATE
• 1805650-57-0
• Methyl 3-chloro-5-nitropicolinate

• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)6-5(8)2-4(3-9-6)10(12)13/h2-3H,1H3
• InChI Key： CLADMJIWIBSTEZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 215.9937843g/mol
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 346.5±42.0 °C(Predicted)
• pka: -4.94±0.10(Predicted)